Cas no 1396855-67-6 (1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea)

• Product Name: 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea
• CAS No: 1396855-67-6
• MF: C₁₇H₂₁FN₆O
• MW: 344.386646032333
• CID: 5967772
• PubChem ID: 71794819
• Update Time: 2025-05-26

1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea
• 1-(3-fluoro-4-methylphenyl)-3-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]urea
• F6257-1564
• 1-(3-fluoro-4-methylphenyl)-3-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)urea
• VU0541772-1
• 1396855-67-6
• AKOS024545558

• Inchi： 1S/C17H21FN6O/c1-12-3-4-13(9-14(12)18)21-17(25)22-15-10-16(20-11-19-15)24-7-5-23(2)6-8-24/h3-4,9-11H,5-8H2,1-2H3,(H2,19,20,21,22,25)
• InChI Key： AXHXTLWTVQRXKZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(F)=C1)C(NC1=CC(N2CCN(C)CC2)=NC=N1)=O

Computed Properties

• Exact Mass: 344.17608748g/mol
• Monoisotopic Mass: 344.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.4Ų

Additional information on 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea

Introduction to 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea (CAS No. 1396855-67-6)

The compound 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea, identified by its CAS number 1396855-67-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a pyrimidine core with substituents that include a fluoro-methylphenyl group and a methylpiperazine moiety, has garnered attention for its potential therapeutic applications. The structural design of this compound incorporates elements known to enhance binding affinity and selectivity, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to modulate metabolic stability and binding interactions. The presence of a fluoro-methylphenyl group in this compound suggests that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs. This feature is particularly relevant in the development of drugs that require prolonged circulation or resistance to enzymatic degradation.

The incorporation of a methylpiperazine substituent further enhances the compound's potential as a pharmacological agent. Piperazine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory applications. The specific configuration of the methylpiperazine group in this compound may contribute to its selectivity for certain biological targets, reducing off-target effects and improving overall efficacy.

The pyrimidine core of 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea is another critical feature that warrants detailed examination. Pyrimidine derivatives are widely recognized for their biological activity, particularly in the realms of antiviral, anticancer, and antimicrobial therapies. The urea linkage in the molecule adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound. This structural motif has been explored in numerous drug candidates, with varying degrees of success.

In the context of contemporary drug discovery, the synthesis and characterization of novel heterocyclic compounds like 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea are of paramount importance. Advances in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such molecules. The integration of these technologies has expedited the identification of lead compounds for further optimization.

One area where this compound shows particular promise is in the treatment of neurological disorders. The combination of a fluoro-methylphenyl group and a methylpiperazine moiety suggests that it may interact with neurotransmitter receptors or other key targets involved in conditions such as depression, anxiety, and epilepsy. Preliminary computational studies have indicated that this molecule may exhibit high affinity for certain serotonin receptors, which are implicated in mood regulation.

Furthermore, the pyrimidine core's versatility allows for modifications that could tailor the compound's pharmacological profile to specific therapeutic needs. For instance, additional functional groups could be introduced to enhance binding interactions with particular enzymes or receptors. Such modifications are often guided by insights gained from structure-based drug design approaches, which leverage X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate molecular interactions.

The synthesis of 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient assembly of aromatic rings and heterocyclic systems. Additionally, flow chemistry has emerged as a powerful tool for scalable synthesis, offering advantages over traditional batch processes.

In conclusion, 1-(3-fluoro-4-methylphenyl)-3-6-(4-methylpiperazin-1-y l)pyrimidin - 4 - ylurea (CAS No. 1396855 - 67 - 6) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of substituents positions it as a valuable tool for investigating potential treatments across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.